- Efficient syntheses of (10E,12Z,15Z)-9-oxo- and (9Z,11E,15Z)-13-oxo-octadecatrienoic acids; two stress metabolites of wounded plants, Tetrahedron, 2002, 58(16), 3271-3274
Cas no 89886-42-0 (9(S)-HOTrE)
9(S)-HOTrE (9(S)-Hydroxy-10(E),12(Z)-octadecadienoic acid) is a bioactive oxidized lipid derived from linoleic acid metabolism. As a stereospecific hydroxy fatty acid, it plays a role in inflammatory and signaling pathways, making it valuable for biochemical research. Its defined (S)-configuration at the 9-position ensures specificity in studies of enzymatic oxidation mechanisms and lipid mediator functions. 9(S)-HOTrE is characterized by high purity and structural precision, critical for investigating its interactions with enzymes like lipoxygenases or receptors in model systems. This compound is particularly useful for elucidating the physiological roles of oxidized lipids in cellular processes, offering researchers a reliable standard for mechanistic and analytical applications.
9(S)-HOTrE structure
Product Name:9(S)-HOTrE
CAS No:89886-42-0
MF:C18H30O3
MW:294.429006099701
CID:724702
PubChem ID:6439873
Update Time:2025-06-08
9(S)-HOTrE Chemical and Physical Properties
Names and Identifiers
-
- 10,12,15-Octadecatrienoicacid, 9-hydroxy-, (9S,10E,12Z,15Z)-
- 9(S)-HOT
- 9(S)-HOTrE
- 9-hydroxy-10,12,15-octadecatrienoic acid
- (9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid (ACI)
- 10,12,15-Octadecatrienoic acid, 9-hydroxy-, [S-(E,Z,Z)]- (ZCI)
- (S)-9-Hydroxy-10E,12Z,15Z-octadecatrienoic acid
- 9(S)-Hydroxy-10(E),12(Z),15(Z)-octadecatrienoic acid
- 9(S)-Hydroxy-10E,12Z,15Z-octadecatrienoic acid
- 9-HOTrE
- 9S-Hydroxy-10E,12Z,15Z-octadecatrienoic acid
- 9S-HOTrE
- 9-OH-10,12,15-Odta
- 10-12-15-Octadecatrienoic acid, 9-hydroxy-, (S-(E,Z,Z))-
- PD020943
- LMFA02000024
- DTXSID601345732
- AKOS040756087
- SCHEMBL8263230
- 10,12,15-Octadecatrienoicacid,9-hydroxy-,(9S,10E,12Z,15Z)-
- SR-01000946951
- CHEBI:80447
- (9S,10E,12Z,15Z)-9-hydroxyoctadeca-10,12,15-trienoic acid
- (9S)-(10E,12Z,15Z)-9-Hydroxyoctadecatri-10,12,15-enoic acid
- RIGGEAZDTKMXSI-MEBVTJQTSA-N
- (9S,10E,12Z,15Z)-9-hydroxyoctadecatrienoic acid
- (10E,12Z,15Z)-9-OH-10,12,15-ODTA
- 89886-42-0
- SR-01000946951-1
- Q27149496
- 10,12,15-Octadecatrienoic acid, 9-hydroxy-, (9S,10E,12Z,15Z)-
- G91559
- (S,10E,12Z,15Z)-9-hydroxyoctadeca-10,12,15-trienoic acid
-
- Inchi： 1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3-,8-6-,14-11+/t17-/m1/s1
- InChI Key： RIGGEAZDTKMXSI-MEBVTJQTSA-N
- SMILES： C(CCCCCCC(=O)O)[C@H](O)/C=C/C=C\C/C=C\CC
Computed Properties
- Exact Mass: 294.21900
- Monoisotopic Mass: 294.219495
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 13
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 4.7
Experimental Properties
- Density: 0.984
- Boiling Point: 428.9 ºCat 760 mmHg
- Flash Point: 14 °C
- Refractive Index: 1.504
- PSA: 57.53000
- LogP: 4.63130
9(S)-HOTrE Security Information
- Hazardous Material transportation number：UN 1170 3
- Hazard Category Code： 11
- Safety Instruction： S; S7; S16
-
Hazardous Material Identification：
- Risk Phrases：R11
- Storage Condition：−20°C
9(S)-HOTrE Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
9(S)-HOTrE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S912998-500μg |
9(S)-HOTrE |
89886-42-0 | 98% | 500μg |
￥5,167.80 | 2022-09-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69514-1mg |
9(S)-HOTrE |
89886-42-0 | 98% | 1mg |
￥6572.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69514-5mg |
9(S)-HOTrE |
89886-42-0 | 98% | 5mg |
￥0.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69514-100ug |
9(S)-HOTrE |
89886-42-0 | 98% | 100ug |
￥972.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69514-500ug |
9(S)-HOTrE |
89886-42-0 | 98% | 500ug |
￥4232.00 | 2022-04-26 | |
| Larodan | 14-1867-1-1mg |
9(S)-hydroxy-10(E),12(Z),15(Z)-octadecatrienoic acid |
89886-42-0 | >98% | 1mg |
€345.00 | 2023-09-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205195-100 µg |
9(S)-HOTrE, |
89886-42-0 | 100µg |
￥534.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205195A-500 µg |
9(S)-HOTrE, |
89886-42-0 | 500µg |
￥2,444.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205195-100µg |
9(S)-HOTrE, |
89886-42-0 | 100µg |
￥534.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205195A-500µg |
9(S)-HOTrE, |
89886-42-0 | 500µg |
￥2444.00 | 2023-09-05 |
9(S)-HOTrE Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trimethyl phosphite Solvents: Dichloromethane
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Water
1.2 Reagents: Sodium borohydride
1.2 Reagents: Sodium borohydride
Reference
- Oxidation of octadecatrienoic acids in the red alga Lithothamnion corallioides: structural and stereochemical studies of conjugated tetraene fatty acids and bis allylic hydroxy acids, Journal of the Chemical Society, 1993, (24), 3065-72
9(S)-HOTrE Raw materials
9(S)-HOTrE Preparation Products
9(S)-HOTrE Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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